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Compound of Interest

Compound Name:
2,4,6,9-Tetrahydroxytetraphen-

5(6H)-one

CAS No.: 91416-25-0

Cat. No.: B14347490

Get Quote

Application Note & Protocol: Dissolution and Handling of 2,2',4,4'-Tetrahydroxybenzophenone

(BP-2)

Part 1: Executive Summary & Physicochemical
Profile
2,2',4,4'-Tetrahydroxybenzophenone (BP-2) is a benzophenone derivative widely used as an

ultraviolet (UV) filter in plastics and cosmetics, and extensively studied for its endocrine-

disrupting potential (estrogenic activity).[1][2] Its chemical structure, characterized by four

hydroxyl groups and a central ketone, dictates a specific solubility profile: it is lipophilic and

practically insoluble in neutral water but dissolves readily in polar organic solvents and alkaline

aqueous solutions.[1][2]

Successful experimentation depends on maintaining BP-2 in solution without precipitation

("crashing out") upon introduction to aqueous biological media.[1][2] This guide provides

validated protocols for preparing stable stock solutions and working dilutions.
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Table 1: Physicochemical Properties of BP-2
Property Data Relevance to Protocol

CAS Number 131-55-5
Verification of identity.[1][2][3]

[4][5]

Molecular Weight 246.22 g/mol
Calculation of Molarity (10 mM

≈ 2.46 mg/mL).[1][2]

LogP (Octanol/Water) ~3.09
Lipophilic; prefers organic

solvents or oils.[1][2]

pKa ~6.98 (Phenolic OH)
Acidic; solubility in water

increases at pH > 8.[1][2]0.

Appearance
Yellow/Brown Crystalline

Powder

Visual check for oxidation

(darkening indicates

degradation).[1][2]

Key Solubilities

DMSO (≥ 100 mg/mL), Ethanol

(~50 mg/mL), Methanol

(Soluble)

Requires sonication.[1][2][6]

Part 2: Solvent Selection Strategy
Selecting the correct solvent is the first critical decision. Use the decision tree below to match

the solvent to your downstream application.
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Select Application

In Vitro Cell Culture
(Toxicity/Endocrine Assays)

Analytical Chemistry
(HPLC/GC)

Topical/Cosmetic
Formulation

Solvent: DMSO (Anhydrous)
Grade: Cell Culture Tested
Max Stock: ~100 mg/mL

Preferred

Solvent: Ethanol (Abs.)
Max Stock: ~50 mg/mL

Alternative (Volatile)

Solvent: Methanol (HPLC Grade)
Avoid for live cells

Solvent: Lipid/Oil Phase
(e.g., Caprylic Triglyceride)

Click to download full resolution via product page

Figure 1: Solvent selection decision tree based on experimental end-point.[1][2]

Part 3: Experimental Protocols
Protocol A: Preparation of High-Concentration Stock
Solution (100 mM)
Target Application: Cell Culture (In Vitro) and High-Throughput Screening.[1][2]

Mechanistic Insight: BP-2 is hygroscopic.[1][2][5] Moisture in the solid powder or the solvent

(DMSO) can significantly reduce solubility and stability. Always use anhydrous DMSO and

allow the reagent bottle to equilibrate to room temperature before opening to prevent

condensation.

Materials:

BP-2 Powder (Store at RT, desiccated).[1][2][4][5]

Anhydrous DMSO (Dimethyl Sulfoxide), Cell Culture Grade (≥99.9%).[1][2]

Amber glass vials (Borosilicate).[1][2]
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0.22 µm PTFE (Polytetrafluoroethylene) Syringe Filter (Nylon is also acceptable; avoid

Cellulose Acetate).[1][2]

Step-by-Step Procedure:

Calculation: To prepare 10 mL of a 100 mM stock solution:

[1][2]

Weighing: Weigh ~246.2 mg of BP-2 into a sterile amber glass vial.

Note: Amber glass protects the compound from UV-induced photo-degradation.[1][2]

Solvent Addition: Add 10 mL of Anhydrous DMSO.

Dissolution (Critical):

Vortex vigorously for 60 seconds.

Sonication: If visible particles remain, sonicate in a water bath at 30–40°C for 5–10

minutes.[1][2] The solution must be perfectly clear yellow/amber.[2]

Sterilization: Draw the solution into a syringe and filter through a 0.22 µm PTFE filter into a

fresh, sterile amber vial.

Why PTFE? DMSO dissolves many standard filter membranes (like Polystyrene or CN).[1]

[2] PTFE is chemically resistant.[1][2][7][8]

Storage: Aliquot into small volumes (e.g., 100 µL) to avoid freeze-thaw cycles. Store at

-20°C. Stable for 6 months.

Protocol B: Preparation of Aqueous Working Solutions
(Cell Culture)
Challenge: BP-2 is hydrophobic.[1][2] Adding the stock directly to media can cause immediate

precipitation (microprecipitation), leading to false negatives in toxicity assays.[1][2]
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The "1000x" Rule: Keep the final solvent concentration (DMSO) ≤ 0.1% (v/v) to avoid vehicle

toxicity.[2]

Workflow Diagram:

100 mM Stock
(in DMSO)

Intermediate Dilution
(100x Concentrated)

Solvent: Media or PBS

1:100 Dilution
(Slow addition + Vortex)

RISK: Precipitation
if diluted too fast

Direct 1:1000
addition

Final Assay Well
(1x Concentration)

< 0.1% DMSO

1:10 Dilution
(into Culture Media)

Click to download full resolution via product page

Figure 2: Two-step dilution strategy to prevent precipitation shock.[1][2]

Procedure:

Thaw the 100 mM DMSO stock at 37°C until completely dissolved. Vortex.

Intermediate Dilution: Prepare a 100 µM intermediate solution.

Take 10 µL of 100 mM Stock.[1][2]

Add to 9.99 mL of pre-warmed culture media (serum-free preferred for initial mixing).

Technique: Add the DMSO dropwise while vortexing the media to ensure rapid dispersion.

Final Dilution: Dilute the intermediate solution into the final well volume to reach the desired

test concentration (e.g., 1 µM or 100 nM).

Part 4: Troubleshooting & Stability
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Observation Cause Solution

Cloudiness upon water

addition

"Crashing out" (Solubility limit

exceeded).

Reduce final concentration or

increase temperature slightly

(37°C). Ensure DMSO < 0.5%.

Darkening of solution
Oxidation of phenolic groups.

[2]

Check pH. BP-2 oxidizes faster

in alkaline (pH > 8) conditions.

[1][2] Use fresh stock.

Inconsistent Assay Results Adsorption to plastics.

BP-2 is lipophilic and may stick

to polystyrene plates.[1][2] Use

glass-coated plates or pre-

saturate tips.[1][2]

Part 5: Safety & Handling (SDS Summary)
Hazards: Irritant to eyes, respiratory system, and skin.[1][2][9] Potential endocrine disruptor.

[1][2][3][6][10]

PPE: Wear nitrile gloves, safety goggles, and a lab coat.[1][2] Handle powder in a fume hood

to avoid inhalation.[1][2]

Disposal: Dispose of as hazardous organic waste (phenolic compounds).[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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